Cas no 2225172-32-5 (4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid)

• Product Name: 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid
• CAS No: 2225172-32-5
• MF: C₉H₁₅BN₂O₂
• MW: 194.04
• CID: 5143607
• PubChem ID: 133634778
• Update Time: 2025-10-21

4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid
• (2-(tert-Butyl)-4-methylpyrimidin-5-yl)boronic acid
• 2225172-32-5
• CS-0120112

• Inchi： 1S/C9H15BN2O2/c1-6-7(10(13)14)5-11-8(12-6)9(2,3)4/h5,13-14H,1-4H3
• InChI Key： YPZACCHLMMGZND-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC=C(B(O)O)C(C)=N1

Computed Properties

• Exact Mass: 194.1226579g/mol
• Monoisotopic Mass: 194.1226579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid

Introduction to 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid (CAS No. 2225172-32-5)

4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid (CAS No. 2225172-32-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique boronic acid functionality and pyrimidine scaffold, offers a wide range of applications in drug discovery, catalysis, and material synthesis. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential applications of 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid.

Chemical Structure and Properties

4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid is a boronic acid derivative with the molecular formula C₁₁H₁₆BNO₃. The compound features a pyrimidine ring substituted with a tert-butyl group at the 2-position and a methyl group at the 4-position. The boronic acid moiety at the 5-position imparts unique reactivity and functional versatility to the molecule. The presence of these functional groups makes 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid an attractive building block for various chemical transformations.

The physical properties of 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid include its solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). It is stable under standard laboratory conditions but can undergo various reactions under specific conditions, such as Suzuki-Miyaura coupling reactions, which are widely used in organic synthesis for the formation of carbon-carbon bonds.

Synthesis Methods

The synthesis of 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid has been reported in several studies. One common approach involves the reaction of 4-methyl-2-(tert-butyl)pyrimidine with boronic acid or boronate esters. For instance, a typical synthetic route involves the following steps:

1. Nucleophilic substitution of a halopyrimidine with tert-butylamine to form the tert-butyl-substituted pyrimidine intermediate.
2. Methylation of the intermediate using an appropriate methylating agent such as methyl iodide.
3. Borylation of the methylated pyrimidine using a boron reagent like bis(pinacolato)diboron (B₂(pin)₂) in the presence of a palladium catalyst.
4. Cleavage of the boronate ester to yield the final product, 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid.

This synthetic pathway is highly efficient and can be scaled up for industrial production. The use of palladium catalysts in borylation reactions ensures high yields and selectivity, making this method suitable for both academic research and industrial applications.

Potential Applications in Medicinal Chemistry

4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid has shown promise in medicinal chemistry due to its ability to participate in Suzuki-Miyaura coupling reactions. These reactions are crucial for the synthesis of complex molecules with therapeutic potential. For example, recent studies have explored the use of boronic acids in the development of anti-cancer drugs, where they serve as key intermediates in the construction of bioactive molecules.

In one notable study, researchers utilized 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid to synthesize a series of pyrimidine-based compounds with potent anti-proliferative activity against various cancer cell lines. The resulting compounds exhibited selective inhibition of specific kinases involved in cell proliferation and survival pathways. This research highlights the potential of 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid as a valuable starting material for drug discovery efforts targeting cancer therapeutics.

Potential Applications in Materials Science

Beyond medicinal chemistry, 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid also finds applications in materials science. The boronic acid functionality can be used to introduce functional groups into polymers or other materials, enhancing their properties for specific applications. For instance, boronic acids have been incorporated into hydrogels to create stimuli-responsive materials that can change their properties in response to changes in pH or temperature.

In another application, researchers have explored the use of boronic acids in the development of metalorganic frameworks (MOFs). These highly porous materials have potential applications in gas storage, catalysis, and drug delivery. By incorporating 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid into MOF structures, scientists can tailor their properties for specific functions, such as improved gas adsorption or enhanced catalytic activity.

Clinical Trials and Future DirectionsWhile 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid (CAS No. 2225172-32-5) is primarily used as an intermediate in chemical synthesis, its derivatives have shown promising results in preclinical studies. Several compounds derived from this boronic acid are currently undergoing clinical trials for various therapeutic indications, including cancer and inflammatory diseases. Future research will likely focus on optimizing these compounds for improved efficacy and safety profiles. Additionally, there is growing interest in exploring new applications for 4-Methyl-2-(tert-butyl)pyrimidine-5-boronic acid (CAS No. 2225172-32-5), particularly in areas such as materials science and environmental remediation.